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Compound of Interest

Compound Name: 2-(Quinolin-6-YL)acetonitrile

CAS No.: 103983-94-4

Cat. No.: B013026

Get Quote

Executive Summary
2-(Quinolin-6-yl)acetonitrile (CAS: 103983-94-4) serves as a critical C2-linker synthon in drug

discovery. Unlike its C1-homolog (quinoline-6-carbonitrile)—which yields the methylamine

linker found in c-Met inhibitors like Capmatinib—the acetonitrile derivative provides access to

quinoline-6-acetic acid scaffolds (CRTH2 antagonists) and 2-(quinolin-6-yl)ethanamine linkers.

Its benzylic methylene group is highly amenable to

-alkylation, allowing medicinal chemists to introduce gem-dimethyl groups to block metabolic
hotspots (CYP450 oxidation), a common liability in quinoline drugs.

Core Medicinal Applications
A. CRTH2 Antagonists (Asthma & Inflammation)
The most direct application of this intermediate is the synthesis of Quinoline-6-acetic acid

derivatives. These motifs mimic the PGD2 pharmacophore and act as potent antagonists for

the Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2).
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Mechanism: The nitrile is hydrolyzed to the carboxylic acid, which serves as the acidic "head

group" required for ionic interaction with Arg170/Arg429 in the CRTH2 binding pocket.

Relevance: This scaffold is investigated for treating eosinophilic asthma and allergic rhinitis,

offering an oral alternative to biologics.

B. Kinase Inhibitor Linker Optimization (SAR)
In kinase inhibitor design (e.g., c-Met, ALK, VEGFR), the distance between the hinge-binding

quinoline core and the solvent-exposed solubilizing group is critical.

Linker Homologation: This nitrile allows chemists to extend the linker from a methylene (C1)

to an ethylene (C2) bridge.

Pharmacophore Generation: Reduction of the nitrile yields 2-(quinolin-6-yl)ethanamine,

enabling the formation of urea or amide linkages that can reach distinct hydrophobic pockets

unavailable to shorter analogs.

C. Metabolic Stability Engineering
The benzylic position (next to the quinoline ring) is prone to oxidative metabolism.

Strategy: The nitrile group activates the

-protons, facilitating mono- or di-alkylation (e.g., with MeI) to form quaternary centers. This
"metabolic blocking" significantly increases the half-life (

) of the drug candidate.

Detailed Experimental Protocols
Protocol A: Synthesis of 2-(Quinolin-6-yl)acetonitrile (Pd-
Catalyzed)
Rationale: Traditional substitution on 6-chloromethylquinoline is often low-yielding due to

polymerization. The Pd-catalyzed cyanation of 6-bromoquinoline is preferred for purity.

Reagents: 6-Bromoquinoline (1.0 eq), Zn(CN)
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(0.6 eq), Pd

(dba)

(2 mol%), dppf (4 mol%), Zn dust (10 mol%), DMA (Dimethylacetamide).

Setup: Charge a dried Schlenk flask with 6-Bromoquinoline (10 mmol), Zn(CN)

(6 mmol), Pd

(dba)

(0.2 mmol), dppf (0.4 mmol), and Zn dust (1.0 mmol).

Solvent: Add anhydrous DMA (20 mL) under argon atmosphere.

Reaction: Heat the mixture to 120°C for 12 hours. Monitor conversion by LC-MS (Target

M+H: 169.2).

Workup: Cool to RT. Dilute with EtOAc (100 mL) and wash with 1M NH

OH (to remove Zn salts) followed by brine.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Note: The nitrile product is a solid.[1] Store under N

to prevent hydrolysis.

Protocol B: Controlled Hydrolysis to Quinoline-6-acetic Acid
Target: CRTH2 Antagonist Scaffold

Reagents: 2-(Quinolin-6-yl)acetonitrile, 6M HCl, Glacial Acetic Acid.

Dissolution: Dissolve the nitrile (5 mmol) in a 1:1 mixture of Glacial Acetic Acid and 6M HCl

(10 mL total).

Reflux: Heat to reflux (100°C) for 4–6 hours.

Checkpoint: The nitrile peak (2240 cm
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) in IR will disappear; a broad carbonyl peak (1700-1730 cm

) will appear.

Isolation: Concentrate in vacuo to remove excess acid.

Neutralization: Redissolve residue in minimal water and adjust pH to 4.5–5.0 with 2M NaOH.

The zwitterionic acid typically precipitates.

Filtration: Collect the off-white solid. Recrystallize from EtOH/Water.

Protocol C: Gem-Dimethylation (Metabolic Blocking)
Target: 2-Methyl-2-(quinolin-6-yl)propanenitrile

Reagents: NaH (60% in oil, 2.5 eq), MeI (2.5 eq), THF (anhydrous).

Deprotonation: To a suspension of NaH (25 mmol) in THF (30 mL) at 0°C, add a solution of

2-(Quinolin-6-yl)acetonitrile (10 mmol) in THF dropwise.

Anion Formation: Stir at 0°C for 30 mins. Solution will turn deep red/orange (benzylic anion).

Alkylation: Add Methyl Iodide (25 mmol) dropwise.

Completion: Warm to RT and stir for 2 hours.

Quench: Carefully quench with sat. NH

Cl solution.

Outcome: This yields the gem-dimethyl product, preventing benzylic oxidation in downstream

drug candidates.

Pathway Visualization
The following diagram illustrates the divergent synthesis pathways starting from the nitrile

intermediate.
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Downstream Applications

6-Bromoquinoline 2-(Quinolin-6-yl)acetonitrile
(The Pivot)

Pd(0), Zn(CN)2
Cyanation

Quinoline-6-acetic acid
(CRTH2 Antagonists)

HCl/AcOH
Hydrolysis

2-(Quinolin-6-yl)ethanamine
(Kinase Inhibitor Linkers)

Raney Ni, H2
Reduction

Gem-dimethyl Nitrile
(Metabolically Stable)

NaH, MeI
alpha-Alkylation

Click to download full resolution via product page

Caption: Divergent synthetic pathways from 2-(Quinolin-6-yl)acetonitrile to key medicinal

pharmacophores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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